Cas no 1261923-55-0 ((2,4)-Dihydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]pyrimidine)

• Product Name: (2,4)-Dihydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]pyrimidine
• CAS No: 1261923-55-0
• MF: C₁₀H₈N₂O₄S
• MW: 252.246520996094
• MDL: MFCD18316612
• CID: 5148676
• Update Time: 2025-10-29

(2,4)-Dihydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• (2,4)-Dihydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]pyrimidine

• MDL： MFCD18316612
• Inchi： 1S/C10H8N2O4S/c1-16-9(14)7-2-5(4-17-7)6-3-11-10(15)12-8(6)13/h2-4H,1H3,(H2,11,12,13,15)
• InChI Key： PFNWORQLZBTSJE-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C(=O)OC)C1=CNC(NC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 407
• XLogP3: 0.5
• Topological Polar Surface Area: 113

Additional information on (2,4)-Dihydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]pyrimidine

Introduction to Compound CAS No. 1261923-55-0: (2,4)-Dihydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]pyrimidine

Compound CAS No. 1261923-55-0, also known as (2,4)-Dihydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]pyrimidine, is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound belongs to the class of pyrimidines, which are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 3. The presence of a thiophene ring at position 5 and a methoxycarbonyl group further enhances its structural complexity and functional diversity.

The pyrimidine core of this compound is a well-known scaffold in drug discovery, often associated with antiviral, anticancer, and anti-inflammatory activities. Recent studies have highlighted the importance of pyrimidine derivatives in targeting specific biological pathways, such as those involved in cell proliferation and apoptosis. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's stability and ability to interact with biological targets through π-π stacking or hydrogen bonding.

The methoxycarbonyl group attached to the thiophene ring introduces additional functional diversity, enabling the compound to participate in various chemical reactions or serve as a bioisostere in drug design. This group also enhances the compound's solubility in organic solvents, making it easier to handle during synthesis and purification processes.

Recent advancements in synthetic chemistry have allowed for the precise construction of (2,4)-Dihydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]pyrimidine using multi-component reactions and catalytic processes. These methods not only improve the yield but also reduce the environmental impact compared to traditional synthesis routes. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high purity.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting kinase enzymes, which are critical regulators of cellular signaling pathways. The dihydroxy groups at positions 2 and 4 play a crucial role in modulating the compound's interactions with these enzymes by providing hydrogen bonding opportunities. Furthermore, computational studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good absorption and moderate clearance rates.

One of the most exciting developments involving CAS No. 1261923-55-0 is its potential application in precision medicine. Researchers are exploring its ability to selectively inhibit specific isoforms of kinases that are overexpressed in certain types of cancer. This selectivity could lead to more effective treatments with fewer side effects compared to conventional chemotherapy agents.

From a materials science perspective, this compound has also been investigated for its potential use as a building block in supramolecular assemblies or as a component in advanced materials such as organic semiconductors. Its unique electronic properties, derived from the conjugated pyrimidine and thiophene moieties, make it an attractive candidate for applications in optoelectronics.

In conclusion, (2,4)-Dihydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]pyrimidine (CAS No. 1261923-55-0) represents a versatile and innovative molecule with broad implications across multiple scientific disciplines. Its structural features and functional groups make it an ideal candidate for further exploration in drug discovery and materials development. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.